Cas no 1215374-19-8 (a,a-Diphenyl-2-pyridinemethanol Hydrochloride-d5)

• Product Name: a,a-Diphenyl-2-pyridinemethanol Hydrochloride-d5
• CAS No: 1215374-19-8
• MF: C₁₈H₁₆ClNO
• MW: 302.809552192688
• CID: 4554897
• Update Time: 2025-11-01

a,a-Diphenyl-2-pyridinemethanol Hydrochloride-d5 Chemical and Physical Properties

Names and Identifiers

• α,α-Diphenyl-2-pyridinemethanol Hydrochloride-d5
• (2,3,4,5,6-pentadeuteriophenyl)-phenyl-pyridin-2-ylmethanol:hydrochloride
• a,a-Diphenyl-2-pyridinemethanol Hydrochloride-d5

• Inchi： 1S/C18H15NO.ClH/c20-18(15-9-3-1-4-10-15,16-11-5-2-6-12-16)17-13-7-8-14-19-17;/h1-14,20H;1H/i1D,3D,4D,9D,10D;
• InChI Key： ROMDRFVOHSEQMP-SQJASTRZSA-N
• SMILES： [H]Cl.C(C1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])(C1=CC=CC=C1)(C1=NC=CC=C1)O

Additional information on a,a-Diphenyl-2-pyridinemethanol Hydrochloride-d5

A,A-Diphenyl-2-Pyridinemethanol Hydrochloride-d5: A Comprehensive Overview

A,A-Diphenyl-2-pyridinemethanol hydrochloride-d5, with the CAS number 1215374-19-8, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with diphenyl groups and a hydroxymethyl moiety. The presence of the hydrochloride salt and the deuterated (d5) designation highlights its utility in specific analytical and synthetic applications.

The core structure of A,A-Diphenyl-2-pyridinemethanol hydrochloride-d5 consists of a pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom. The pyridine ring is substituted at the 2-position with a hydroxymethyl group (-CH(OH)-), which is further connected to two phenyl groups at the alpha positions. This substitution pattern not only enhances the compound's stability but also imparts unique electronic properties that are advantageous in various chemical reactions. The hydrochloride salt form of this compound ensures its solubility in aqueous media, making it suitable for use in laboratory settings and industrial processes.

The deuterated form (d5) of this compound refers to the replacement of five hydrogen atoms with deuterium atoms. This modification is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy, where deuterium's non-magnetic properties reduce solvent signals and improve the clarity of spectra. As a result, A,A-Diphenyl-2-pyridinemethanol hydrochloride-d5 is widely used as an internal standard and reference material in analytical chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of A,A-Diphenyl-2-pyridinemethanol hydrochloride-d5. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to produce this compound with high purity and enantiomeric excess. These methods not only enhance the scalability of production but also pave the way for its application in drug discovery and development.

In terms of applications, A,A-Diphenyl-2-pyridinemethanol hydrochloride-d5 has found extensive use in medicinal chemistry as a building block for constructing complex molecular architectures. Its ability to participate in diverse reaction pathways, such as nucleophilic substitutions, electrophilic aromatic substitutions, and organocatalytic reactions, makes it an invaluable tool for synthesizing bioactive compounds. Furthermore, its role as a chiral auxiliary has been explored in asymmetric synthesis, demonstrating its potential in producing enantiomerically pure pharmaceuticals.

The pharmacological significance of A,A-Diphenyl-2-pyridinemethanol hydrochloride-d5 lies in its ability to modulate key biological targets. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for therapeutic interventions. Additionally, its structural versatility allows for further functionalization to enhance bioavailability and efficacy.

In conclusion, A,A-Diphenyl-2-pyridinemethanol hydrochloride-d5 (CAS No. 1215374-19-8) stands out as a multifaceted compound with applications spanning analytical chemistry, synthetic organic chemistry, and pharmacology. Its unique structure, combined with advancements in synthetic techniques and emerging research findings, underscores its importance as a valuable tool in modern chemical science.